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Cat. No.: B064916

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-N-ethylnicotinamide is a halogenated derivative of nicotinamide, a class of
compounds with significant interest in medicinal chemistry. While specific research on the N-
ethyl derivative is limited in publicly available literature, its structural similarity to other 5-
brominated nicotinamide analogs, such as 5-bromo-N-methylnicotinamide and 5-bromonicotinic
acid, suggests a high potential for diverse biological activities.[1][2][3] The presence of a
bromine atom at the 5-position of the pyridine ring provides a handle for further chemical
modification, making it a valuable scaffold in drug discovery.[4] This document outlines

potential applications, hypothesized mechanisms of action, and detailed experimental protocols
to guide researchers in exploring the therapeutic potential of 5-Bromo-N-ethylnicotinamide.

Potential Therapeutic Applications

Based on the activities of structurally related compounds, 5-Bromo-N-ethylnicotinamide is a
candidate for investigation in the following therapeutic areas:

e Oncology: As an inhibitor of enzymes like poly(ADP-ribose) polymerase (PARP) or various
kinases, which are crucial targets in cancer therapy.[3]
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« Infectious Diseases: By targeting microbial enzymes such as nicotinamidases, it could serve
as a novel antimicrobial agent.[1]

o Metabolic Disorders: Through potential modulation of receptors like GPR109A, which is
involved in lipid metabolism.[2]

» Neurodegenerative Diseases: By influencing pathways involved in cellular energy and stress
responses, similar to other nicotinamide derivatives.

Hypothesized Mechanism of Action: GPR109A
Signaling

One plausible mechanism of action for 5-Bromo-N-ethylnicotinamide, extrapolated from the
known activity of 5-bromonicotinic acid, is the modulation of the G-protein coupled receptor
109A (GPR109A).[2] Activation of this receptor can initiate two distinct signaling cascades: a G-
protein-dependent pathway and a (B-arrestin-dependent pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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